Cas no 10136-65-9 (2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one)

• Product Name: 2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one
• CAS No: 10136-65-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00505776
• CID: 190834
• PubChem ID: 112005
• Update Time: 2025-06-12

2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-one,2-hydroxy-2,6,6-trimethyl-
• 2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• 4-hydroxy-4,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• Oxypinone
• Camphostene
• Einecs 233-376-1
• 3-Hydroxypinocamphone
• 3-Pinanone, 2-hydroxy-
• Bicyclo(3.1.1)heptan-3-one, 2-hydroxy-2,6,6-trimethyl- (9ci)
• 2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one
• SCHEMBL1649604
• FT-0604408
• (+)-2-hydroxy-3-pinanone
• 10136-65-9
• (1R,2R,5R)-(+)-Hydroxy-3-pinanone
• 2-hydroxy-pinanone
• 2-Hydroxy-2,6,6-trimethylbicyclo(3.1.1)heptan-3-one
• EN300-297194
• (3-BOC-AMINO-PYRROLIDIN-1-YL)-THIOPHEN-2-YL-ACETICACID
• Q-200009
• 2-Hydroxypinan-3-one
• Bicyclo[3.1.1]heptan-3-one, 2-hydroxy-2,6,6-trimethyl-
• AKOS024386579
• CS-0279238
• DTXSID90871948
• NS00044718
• Bicyclo(3.1.1)heptan-3-one, 2-hydroxy-2,6,6-trimethyl-
• (+)-2-Hydroxypinocamphone
• FT-0670009
• 2-Hydroxy-3-pinanone
• OPC
• SY009262
• MFCD00191522
• Oxypinocamphone

• MDL： MFCD00505776
• Inchi： 1S/C10H16O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-7,12H,4-5H2,1-3H3
• InChI Key： VZRRCQOUNSHSGB-UHFFFAOYSA-N
• SMILES： OC1(C)C(CC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-hydroxy-2,6,6-trimethylbicyclo3.1.1heptan-3-one

Comprehensive Overview of 2-Hydroxy-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-one (CAS No. 10136-65-9)

The compound 2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one (CAS No. 10136-65-9) is a bicyclic ketone derivative with significant applications in the fragrance and flavor industry. Its unique molecular structure, characterized by a bicyclo[3.1.1]heptane backbone and hydroxyl and ketone functional groups, contributes to its distinct olfactory properties. This compound is often sought after for its woody, camphoraceous aroma, making it a valuable ingredient in perfumery and cosmetic formulations.

In recent years, the demand for natural and synthetic fragrance ingredients has surged, driven by consumer preferences for sustainable and eco-friendly products. 2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one aligns with this trend, as it can be synthesized through green chemistry approaches, minimizing environmental impact. Researchers and manufacturers are increasingly exploring its potential as a bio-based alternative to traditional fragrance compounds, addressing concerns about synthetic chemicals in personal care products.

The chemical properties of CAS No. 10136-65-9 have also attracted attention in the field of organic synthesis. Its rigid bicyclic framework serves as a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical research. Scientists are investigating its role in asymmetric catalysis and chiral synthesis, leveraging its stereochemical features to produce enantiomerically pure compounds. This has led to a growing body of literature on its structure-activity relationships and potential applications in drug discovery.

From a commercial perspective, 2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one is often compared to other terpenoid derivatives due to its structural similarity to pinene and camphor. Its stability under various pH conditions and compatibility with other fragrance ingredients make it a popular choice for formulating long-lasting scents. Industry reports highlight its use in niche perfumery, where its ability to impart depth and complexity to fragrance blends is highly valued.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 10136-65-9. With increasing scrutiny on volatile organic compounds (VOCs), manufacturers are optimizing its use to comply with global standards such as IFRA and REACH. Its biodegradability and low toxicity profile position it favorably in markets prioritizing sustainable chemistry. Additionally, advancements in analytical techniques, such as GC-MS and NMR, have enabled precise quantification and quality control, ensuring consistent performance in end-use applications.

In the context of consumer trends, the compound's versatility extends beyond fragrances. It is being explored for its potential in functional foods and aromatherapy, where its calming and refreshing properties are leveraged. Online searches for "natural fragrance alternatives" and "sustainable scent ingredients" often lead to discussions about 2-hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one, reflecting its growing relevance in the market.

Looking ahead, the future of CAS No. 10136-65-9 appears promising, with ongoing research into its derivatives and applications. Innovations in synthetic biology and enzyme engineering may further enhance its production efficiency, reducing reliance on petrochemical feedstocks. As the industry continues to evolve, this compound is poised to remain a key player in the intersection of chemistry, sustainability, and consumer preferences.